Cas no 2034231-73-5 (phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate)

• Product Name: phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate
• CAS No: 2034231-73-5
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5948984
• PubChem ID: 121022467
• Update Time: 2025-05-20

phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate
• AKOS026699060
• phenyl N-[[6-(furan-3-yl)pyridin-3-yl]methyl]carbamate
• F6560-7658
• phenyl N-{[6-(furan-3-yl)pyridin-3-yl]methyl}carbamate
• phenyl ((6-(furan-3-yl)pyridin-3-yl)methyl)carbamate
• 2034231-73-5

• Inchi： 1S/C17H14N2O3/c20-17(22-15-4-2-1-3-5-15)19-11-13-6-7-16(18-10-13)14-8-9-21-12-14/h1-10,12H,11H2,(H,19,20)
• InChI Key： ANDKSYKADUHGNJ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC(=CN=1)CNC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate

Phenyl N-{6-(Furan-3-yl)pyridin-3-ylmethyl}carbamate: A Comprehensive Overview

The compound Phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate, identified by the CAS number 2034231-73-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities, as evidenced by recent research studies.

The molecular structure of Phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate comprises a pyridine ring substituted with a furan moiety at the 6-position and a phenyl carbamate group at the 3-position. This configuration imparts the molecule with distinct electronic and steric properties, making it an interesting candidate for further exploration in fields such as drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent. For instance, researchers have investigated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent. Additionally, its stability under various environmental conditions has been assessed, making it a viable option for agricultural applications where durability is crucial.

The synthesis of Phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and coupling reactions. The optimization of these steps has been a focus of recent research, leading to improved yields and purities that are essential for large-scale production.

In terms of applications, this compound has shown promise in the development of new pharmaceuticals. Its ability to interact with specific biological targets makes it a valuable tool in drug design. Furthermore, its compatibility with various formulation techniques has expanded its potential uses in both oral and topical drug delivery systems.

From an environmental perspective, the biodegradability of Phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate has been studied to ensure minimal ecological impact. These findings are particularly relevant for its application in agrochemicals, where environmental safety is a critical consideration.

In conclusion, Phenyl N-{6-(furan-3-yl)pyridin-3-ylmethyl}carbamate (CAS No: 2034231775) represents a versatile molecule with wide-ranging applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key compound for future innovations in science and technology.